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Executive Summary
Cocaine- and Amphetamine-Regulated Transcript (CART) peptides are neuropeptides

functioning as homeostatic integrators of energy balance, reward processing, and stress

response.[1][2] While multiple fragments exist, CART 55-102 (and its human homolog CART

42-89) represents the primary bioactive form in the Central Nervous System (CNS). This guide

delineates the molecular architecture, neuroanatomical distribution, and signaling mechanisms

of CART, providing actionable protocols for detection and analysis in drug development

contexts.

Part 1: Molecular Architecture & Biosynthesis
Nomenclature and Species Homology
A critical point of confusion in translational research is the numbering of CART peptides.

Rat/Mouse: The bioactive peptide is residues 55-102.[3][4][5]

Human: Due to a shorter signal peptide, the homologous bioactive sequence is residues 42-

89.
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Consensus: The field largely retains the "55-102" nomenclature for generic reference to the

bioactive fragment. This guide uses "CART 55-102" to refer to the bioactive pharmacophore,

but researchers designing human-specific assays (e.g., mass spec) must target the 42-89

sequence.

Biosynthetic Processing
CART is encoded by the CARTPT gene. The precursor (pro-CART) is processed differentially

by Prohormone Convertases (PCs).[3]

PC1/3: Predominantly generates intermediate fragments.[1]

PC2: The rate-limiting enzyme for generating the bioactive 55-102 (and 62-102) forms.

Implication for Drug Dev: Therapeutic strategies aiming to upregulate endogenous CART must

consider not just CARTPT transcription, but the functional status of PC2, particularly in the

hypothalamus.
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Figure 1: Biosynthetic cascade of CART peptides. Note the critical role of PC2 in generating

the bioactive 55-102 fragment.

Part 2: Neuroanatomical Topography (Human vs.
Rodent)
CART expression is not uniform; it is highly distinct within specific nuclei governing homeostatic

loops.
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Comparative Expression Profile
The following table synthesizes human post-mortem data with high-confidence rodent

mapping.

CNS Region
Human Sub-
Region

Rodent
Homolog

Functional
Role

Co-localization
Markers

Hypothalamus
Arcuate Nucleus

(INF)
Arcuate (ARC)

Anorexigenic

signaling; Energy

expenditure

POMC (High

overlap), alpha-

MSH

Paraventricular

Nuc. (PVN)
PVN

Stress axis

(HPA)

modulation; CRH

release

CRH, TRH

Lateral

Hypothalamus
LHA

Feeding reward;

Glucose sensing

MCH (Melanin-

concentrating

hormone)

Mesolimbic
Nucleus

Accumbens
NAc (Shell)

Psychostimulant

buffering;

Reward

prediction

Dopamine D3

Receptors

Ventral

Tegmental Area
VTA

Dopamine

modulation

Tyrosine

Hydroxylase

(TH)

Brainstem
Edinger-

Westphal

Edinger-

Westphal

Stress

adaptation;

Suicide

biomarker

Urocortin 1

Locus Coeruleus LC

Arousal;

Autonomic

regulation

Norepinephrine

Spinal Cord Dorsal Horn Lamina I/II
Nociception

(Pain gating)

Substance P,

CGRP
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The Edinger-Westphal Anomaly
Expert Insight: In humans, the Edinger-Westphal nucleus (EW) shows a significantly higher

density of CART neurons compared to rodents. Upregulation of CART in the EW has been

specifically linked to suicide victims in post-mortem studies, suggesting a maladaptive role in

severe stress desensitization that is unique to primate/human neurobiology.

Part 3: Functional Pharmacology & Signaling
Pathways[6][7]
The Receptor Controversy (GPR160)
For decades, CART was an "orphan ligand." Recent evidence points to GPR160 (an orphan

GPCR) as a putative receptor, though this remains debated.

Evidence for: siRNA knockdown of GPR160 blocks CART-induced anorexia and ERK

phosphorylation.

Evidence against: Lack of high-affinity radioligand binding in some human cell lines.

Alternative: CART may act as an allosteric modulator of NMDA receptors or utilize a non-

GPCR mechanism involving direct interaction with calcium channels.

Signal Transduction
Regardless of the receptor identity, the downstream effects are well-mapped and largely

Pertussis Toxin (PTX)-sensitive, indicating

coupling.
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Figure 2: Signal transduction pathways. CART 55-102 primarily activates ERK/CREB signaling

and modulates Calcium influx, promoting neuroprotection and plasticity.

Part 4: Experimental Protocols (Self-Validating
Systems)
Immunohistochemistry (IHC) in Human Post-Mortem
Tissue
Challenge: CART is a small peptide and can be washed out or masked by fixation. Solution:

High-stringency antigen retrieval and specific fixation intervals.

Protocol:

Tissue Prep: Fix tissue in 4% Paraformaldehyde (PFA) for exactly 24-48 hours. Over-fixation

masks the epitope; under-fixation allows peptide leaching.

Sectioning: Cut 40µm free-floating sections (for high sensitivity) or 5µm paraffin sections.

Antigen Retrieval (Critical):

Incubate free-floating sections in Citrate Buffer (10mM, pH 6.0) at 80°C for 30 minutes.

Validation: Run a parallel section without retrieval. If signal is absent in the retrieval-

negative control but present in the experimental, the epitope was masked.

Blocking: 5% Normal Donkey Serum + 0.3% Triton X-100 for 1 hour.

Primary Antibody: Anti-CART (55-102) [Rabbit Polyclonal, e.g., Phoenix Pharm. H-003-62].

[3] Dilution 1:1000 - 1:5000. Incubate 48 hours at 4°C.

Note: Short incubations fail for low-abundance neuropeptides.

Detection: Biotinylated Secondary -> Avidin-Biotin Complex (ABC) -> DAB chromogen.

Specificity Control: Pre-adsorb the primary antibody with 10µM synthetic CART 55-102

peptide overnight. Staining should be abolished.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0160068
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ELISA Quantification in CSF/Plasma
Challenge: Rapid degradation by serum proteases. Solution: Immediate protease inhibition

upon collection.

Protocol:

Collection: Draw blood/CSF into chilled tubes containing Aprotinin (500 KIU/mL) and EDTA.

Acid Extraction (Self-Validating Step):

Mix plasma 1:1 with 1% Trifluoroacetic acid (TFA). Centrifuge at 10,000xg.

Load supernatant onto C-18 SEP-COLUMN.[6]

Elute with 60% Acetonitrile/1% TFA. Lyophilize.

Why? This removes large proteins (albumin) that interfere with antibody binding, ensuring

the signal comes from the peptide, not matrix effects.

Assay: Reconstitute in assay buffer and proceed with competitive ELISA.

Part 5: Therapeutic Implications[9]
Obesity and Metabolic Syndrome
CART is a potent anorexigenic. However, systemic administration is limited by the Blood-Brain

Barrier (BBB).

Strategy: Development of small-molecule GPR160 agonists or BBB-penetrant peptide

analogs (e.g., lipidated CART).

Mechanism: CART 55-102 in the ARC acts downstream of Leptin. Loss of CART signaling

leads to hyperphagia.[5]

Psychostimulant Addiction
CART acts as a homeostatic brake on dopamine.
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Mechanism: In the Nucleus Accumbens, CART release is triggered by high dopamine (e.g.,

cocaine).[4] CART then acts retrogradely or locally to inhibit further dopamine release.

Drug Target: CART agonists could blunt the "high" of cocaine/amphetamines, preventing

relapse.

References
Thim L, et al. (1998).[7][8] "Tissue-specific processing of cocaine- and amphetamine-

regulated transcript peptides in the rat." Proceedings of the National Academy of Sciences.

Link

Yosten GL, et al. (2020). "GPR160 de-orphanization reveals critical roles in neuropathic pain

in rodents." The Journal of Clinical Investigation. Link

Kuhar MJ, et al. (2002). "CART peptides."[3][4][5][7][9][6][10][11][12][13][14] Neuropeptides.

Link

Vicentic A, Jones DC. (2007). "The CART (cocaine- and amphetamine-regulated transcript)

system in appetite and drug addiction." Journal of Pharmacology and Experimental

Therapeutics. Link

Bloem B, et al. (2012).[6] "Topography of urocortin 1 and cocaine- and amphetamine-

regulated transcript (CART) in the human Edinger-Westphal nucleus." Brain Research. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Biological processing of the cocaine and amphetamine-regulated transcript precursors by
prohormone convertases, PC2 and PC1/3 - PubMed [pubmed.ncbi.nlm.nih.gov]

2. jneurosci.org [jneurosci.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5367934/
https://journals.physiology.org/doi/abs/10.1152/ajpregu.00096.2020
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2014.00313/full
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.pnas.org%2Fdoi%2F10.1073%2Fpnas.96.6.2722
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jci.org%2Farticles%2Fview%2F133270
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0160068
https://pmc.ncbi.nlm.nih.gov/articles/PMC5367934/
https://en.wikipedia.org/wiki/Cocaine_and_amphetamine_regulated_transcript
https://journals.physiology.org/doi/abs/10.1152/ajpregu.00096.2020
https://journals.physiology.org/doi/prev/20210301-aop/abs/10.1152/ajpregu.00096.2020@apsselect.2021.8.issue-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC3564201/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4418456/
https://pubmed.ncbi.nlm.nih.gov/9527537/
https://www.medchemexpress.com/cart-55-102-human-tfa.html
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2017.00244/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC1994245/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F12147208%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fjpet.aspetjournals.org%2Fcontent%2F320%2F2%2F499
https://pmc.ncbi.nlm.nih.gov/articles/PMC3564201/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F22177651%2F
https://www.benchchem.com/product/b561574?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/12584191/
https://pubmed.ncbi.nlm.nih.gov/12584191/
https://www.jneurosci.org/content/45/6/e0467242024
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Cocaine-and Amphetamine Regulated Transcript (CART) Peptide Is Expressed in
Precursor Cells and Somatotropes of the Mouse Pituitary Gland | PLOS One
[journals.plos.org]

4. CART PEPTIDE IN THE NUCLEUS ACCUMBENS REGULATES PSYCHOSTIMULANTS:
CORRELATIONS BETWEEN PSYCHOSTIMULANT AND CART PEPTIDE EFFECTS - PMC
[pmc.ncbi.nlm.nih.gov]

5. Cocaine and amphetamine regulated transcript - Wikipedia [en.wikipedia.org]

6. CART peptide induces neuroregeneration in stroke rats - PMC [pmc.ncbi.nlm.nih.gov]

7. journals.physiology.org [journals.physiology.org]

8. Frontiers | CART in the regulation of appetite and energy homeostasis [frontiersin.org]

9. journals.physiology.org [journals.physiology.org]

10. CART peptides: regulators of body weight, reward and other functions - PMC
[pmc.ncbi.nlm.nih.gov]

11. Cocaine- and amphetamine-regulated transcript peptide immunohistochemical
localization in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

12. medchemexpress.com [medchemexpress.com]

13. Frontiers | A New Insight into the Role of CART in Cocaine Reward: Involvement of
CaMKII and Inhibitory G-Protein Coupled Receptor Signaling [frontiersin.org]

14. Intra-VTA CART 55-102 reduces the locomotor effect of systemic cocaine in rats: an
isobolographic analysis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: CART (55-102) Human Expression &
Pharmacodynamics in the CNS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561574/docs#technical-guide-cart-55-102-human-
expression-pharmacodynamics-in-the-cns]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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